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Introduction
Pyrolan, a carbamate insecticide, has historically been used in crop protection for the control

of various insect pests.[1] As a member of the carbamate class of pesticides, its mode of action

involves the reversible inhibition of the acetylcholinesterase (AChE) enzyme in the insect

nervous system.[2][3][4] This document provides detailed application notes and protocols

relevant to the field use of Pyrolan for research and development purposes. Due to the

historical nature of this compound, specific field application data is limited in readily available

literature. Therefore, where specific data for Pyrolan is unavailable, representative data and

protocols for similar carbamate insecticides are provided for illustrative purposes, with

appropriate notations.

Mode of Action
Pyrolan, with the chemical name 3-methyl-1-phenylpyrazol-5-yl dimethylcarbamate and

manufacturer's code G-22008, functions as a cholinesterase inhibitor.[1] In the insect nervous

system, the neurotransmitter acetylcholine (ACh) is responsible for transmitting nerve impulses

across cholinergic synapses. After transmission, ACh is broken down by the enzyme

acetylcholinesterase (AChE) to terminate the signal. Pyrolan binds to the active site of AChE,

preventing it from hydrolyzing ACh. This leads to an accumulation of ACh in the synaptic cleft,

causing continuous stimulation of nerve fibers, which results in restlessness, hyperexcitability,

tremors, convulsions, paralysis, and ultimately, the death of the insect. The inhibition of AChE
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by carbamates like Pyrolan is reversible, in contrast to the irreversible inhibition caused by

organophosphate insecticides.

Target Pests and Crops
Historically, carbamate insecticides have been used to control a broad spectrum of chewing

and sucking insect pests in various agricultural settings. While specific target pests for Pyrolan
are not extensively documented in recent literature, based on the activity of similar carbamates,

it would likely be effective against pests such as aphids, leafhoppers, and certain beetle and

caterpillar species. Crops that have historically been treated with carbamates include cotton,

fruit trees, and vegetables.

Data Presentation: Application Rates and Efficacy
(Illustrative)
Disclaimer: The following tables are illustrative and based on general application rates for

carbamate insecticides on representative crops. Specific field trial data for Pyrolan is not

readily available in the reviewed literature. Researchers should conduct preliminary trials to

determine optimal application rates for their specific conditions.

Table 1: Illustrative Foliar Application Rates for Pyrolan on Cotton
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Target Pest
Application Rate
(Active Ingredient)

Application Volume Notes

Cotton Aphid (Aphis

gossypii)
0.25 - 0.5 kg a.i./ha 200 - 400 L/ha

Apply when aphid

populations begin to

build. Ensure

thorough coverage of

foliage.

Tarnished Plant Bug

(Lygus lineolaris)
0.4 - 0.75 kg a.i./ha 200 - 400 L/ha

Application timing is

critical and should be

based on scouting

and economic

thresholds.

Bollworm (Helicoverpa

zea)
0.5 - 1.0 kg a.i./ha 300 - 500 L/ha

Target early instar

larvae for best results.

Higher rates may be

needed for heavy

infestations.

Table 2: Illustrative Foliar Application Rates for Pyrolan on Fruit Trees (e.g., Apples, Peaches)
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Target Pest
Application Rate
(Active Ingredient)

Application Volume Notes

Green Peach Aphid

(Myzus persicae)
0.3 - 0.6 kg a.i./ha 800 - 1500 L/ha

Apply as a full

coverage spray.

Timing can be critical,

often post-bloom.

Codling Moth (Cydia

pomonella)
0.5 - 1.0 kg a.i./ha 1000 - 2000 L/ha

Multiple applications

may be necessary

based on pest

lifecycle and

monitoring.

Leafrollers 0.4 - 0.8 kg a.i./ha 800 - 1500 L/ha

Apply when larvae are

young and actively

feeding.

Experimental Protocols
The following are detailed, generalized methodologies for key experiments related to the field

application of insecticides like Pyrolan.

Protocol for Efficacy Evaluation Against Aphids
Objective: To determine the efficacy of Pyrolan in controlling aphid populations on a selected

crop.

Materials:

Pyrolan formulation of known concentration

Test crop (e.g., cotton, bell peppers) infested with a known aphid species (e.g., Aphis

gossypii)

Pressurized spray equipment (e.g., backpack sprayer)

Water
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Adjuvant (if recommended)

Randomized complete block design with a minimum of 4 replicates

Plot size appropriate for the crop and application method

Data collection sheets, hand lens, or other counting aids

Methodology:

Plot Establishment: Establish experimental plots in a field with a uniform and sufficient aphid

infestation.

Treatment Preparation: Prepare the Pyrolan spray solution at the desired concentrations

(e.g., 0.25, 0.5, and 1.0 kg a.i./ha) in water. Include a water-only control and a positive

control with a standard commercial insecticide.

Application: Apply the treatments to the designated plots using a calibrated sprayer to ensure

uniform coverage. Record environmental conditions (temperature, humidity, wind speed) at

the time of application.

Data Collection:

Pre-treatment count: Before application, count the number of aphids on a predetermined

number of leaves or plant parts per plot.

Post-treatment counts: At set intervals (e.g., 24, 48, 72 hours, and 7 days) after

application, repeat the aphid counts on the same or similar plant parts.

Data Analysis:

Calculate the percentage of mortality for each treatment, correcting for natural mortality in

the control plots using Abbott's formula: Corrected % Mortality = [1 - (n in T after treatment

/ n in C after treatment)] * 100 where n is the number of insects, T is the treated plot, and

C is the control plot.

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine

significant differences between treatments.
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Protocol for Phytotoxicity Assessment
Objective: To evaluate the potential for Pyrolan to cause phytotoxic effects on the target crop.

Materials:

Pyrolan formulation

Healthy, young plants of the target crop

Spray equipment

Greenhouse or controlled environment facility

Rating scale for phytotoxicity assessment

Methodology:

Plant Preparation: Grow a sufficient number of healthy, uniform plants of the target crop.

Treatment Application: Apply Pyrolan at 1x and 2x the proposed field application rate.

Include a water-only control. Ensure complete and uniform coverage of the foliage.

Observation:

Visually assess the plants for any signs of phytotoxicity at regular intervals (e.g., 1, 3, 7,

and 14 days after treatment).

Symptoms to look for include: leaf burn, chlorosis (yellowing), necrosis (tissue death),

stunting, and malformation.

Rating:

Use a rating scale (e.g., 0 = no injury, 1 = slight spotting, 2 = moderate spotting and/or

some necrosis, 3 = severe spotting and necrosis, 4 = plant death) to quantify the level of

phytotoxicity.

Data Analysis: Analyze the rating data to determine if there are significant differences in

phytotoxicity between the treatments and the control.
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Protocol for Residue Analysis in Plant Material
Objective: To determine the concentration of Pyrolan residues in a treated crop over time.

Materials:

Pyrolan-treated crop samples

Analytical standards of Pyrolan

Homogenizer

Centrifuge

Solid-phase extraction (SPE) cartridges

High-performance liquid chromatography (HPLC) or gas chromatography (GC) system with a

suitable detector (e.g., mass spectrometer - MS)

Appropriate solvents (e.g., acetonitrile, hexane)

Methodology:

Sample Collection: Collect samples of the treated crop (e.g., leaves, fruit) at various time

points after the final application of Pyrolan (e.g., 0, 1, 3, 7, 14, and 21 days).

Sample Preparation (QuEChERS method - Quick, Easy, Cheap, Effective, Rugged, and

Safe):

Homogenize a known weight of the plant material.

Extract the homogenized sample with an organic solvent (e.g., acetonitrile).

Add salts to induce phase separation.

Centrifuge the sample to separate the layers.

Clean up the extract using dispersive solid-phase extraction (d-SPE) to remove interfering

matrix components.
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Analysis:

Inject an aliquot of the final extract into the HPLC-MS/MS or GC-MS system.

Quantify the concentration of Pyrolan by comparing the peak area of the sample to a

calibration curve prepared from analytical standards.

Data Reporting: Report the residue levels in mg/kg (ppm) for each time point. This data is

crucial for establishing pre-harvest intervals (PHIs).

Mandatory Visualizations
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Caption: Cholinergic signaling pathway and the inhibitory action of Pyrolan.
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Caption: Generalized workflow for a Pyrolan field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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